Cas no 1955514-23-4 ((1-cyclopentyl-1H-benzo[d][1,2,3]triazol-5-yl)methanamine)

• Product Name: (1-cyclopentyl-1H-benzo[d][1,2,3]triazol-5-yl)methanamine
• CAS No: 1955514-23-4
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 5720718
• PubChem ID: 91811989
• Update Time: 2023-10-25

(1-cyclopentyl-1H-benzo[d][1,2,3]triazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• F1907-0758
• (1-cyclopentyl-1H-benzo[d][1,2,3]triazol-5-yl)methanamine
• 1955514-23-4
• (1-cyclopentyl-1H-1,2,3-benzotriazol-5-yl)methanamine
• EN300-265125
• AKOS026706518
• (1-cyclopentylbenzotriazol-5-yl)methanamine
• 1H-Benzotriazole-5-methanamine, 1-cyclopentyl-

• Inchi： 1S/C12H16N4/c13-8-9-5-6-12-11(7-9)14-15-16(12)10-3-1-2-4-10/h5-7,10H,1-4,8,13H2
• InChI Key： ZTTUCLFSUGZYCG-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(CN)=CC=2N=N1)C1CCCC1

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 419.3±20.0 °C(Predicted)
• pka: 8.44±0.50(Predicted)